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A Comparative Guide to Perovskite Solar Cell
Architectures: n-i-p vs. p-i-n

A deep dive into the efficiency and stability of conventional and inverted perovskite solar cell
designs, supported by experimental data and standardized protocols.

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a formidable
contender in the next generation of photovoltaic technologies.[1] Their high power conversion
efficiencies (PCEs) and potential for low-cost manufacturing have captured the attention of
researchers worldwide. Central to the performance of these cells is the perovskite (PVK)
absorber layer, the heart of the device that converts light into electrical charge. The architecture
of the solar cell, which dictates the order of the layers surrounding the perovskite, plays a
critical role in both extracting this charge efficiently and protecting the sensitive perovskite
material from degradation.

This guide provides a comprehensive comparison of the two dominant planar architectures for
PSCs: the conventional (n-i-p) and the inverted (p-i-n) structures. We will objectively evaluate
their performance based on key metrics, delve into their long-term stability under standardized
testing protocols, and provide detailed experimental methodologies for their fabrication and
characterization.

Architectural Overview: n-i-p vs. p-i-n

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b074595?utm_src=pdf-interest
https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The fundamental difference between the n-i-p and p-i-n architectures lies in the sequence of
the charge transport layers that sandwich the intrinsic perovskite layer.

» n-i-p (Conventional/Regular) Architecture: In this configuration, the electron transport layer
(ETL) is deposited on the transparent conductive oxide (TCO) substrate, followed by the
perovskite layer, and finally the hole transport layer (HTL) and the metal contact. Light
typically enters through the TCO and ETL to reach the perovskite layer.[2]

e p-i-n (Inverted) Architecture: This structure inverts the order of the charge transport layers.
The HTL is deposited first on the TCO, followed by the perovskite layer, the ETL, and the
metal contact.[2] This inverted arrangement has implications for material selection,
fabrication processes, and overall device stability.
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n-i-p (Conventional) Architecture p-i-n (Inverted) Architecture

Transparent Conductive Oxide (e.g., FTO) Transparent Conductive Oxide (e.g., ITO)

Electron Transport Layer (e.g., TiO2, SnO2) Hole Transport Layer (e.g., PEDOT:PSS, NiOx)

Perovskite (PVK) Absorber Layer Perovskite (PVK) Absorber Layer

Hole Transport Layer (e.g., Spiro-OMeTAD) Electron Transport Layer (e.g., PCBM, C60)

Metal Contact (e.g., Au, Ag) Metal Contact (e.g., Ag, Al)
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Common Steps

) 3. Perovskite Layer Deposition 1. Substrate Cleaning
(5' (o @eie! E"“""’“"""j ( (Spin-coating, Annealing) (Detergent, DI Water, Acetone, IPA)

n-i-p cific Steps p-i-n Specific Steps

4.ETL Deposition 2. HTL Deposition
(e.9., PCBM spin-coating) (.g., PEDOT:PSS spin-coating, annealing)

. 4. HTL Deposition
Eleeac= g (e.9., Spiro-OMeTAD spin-coating)
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Device Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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